Cas no 1016862-04-6 (2-(3-Bromophenyl)methanesulfonylpropanoic Acid)

• Product Name: 2-(3-Bromophenyl)methanesulfonylpropanoic Acid
• CAS No: 1016862-04-6
• MF: C₁₀H₁₁BrO₄S
• MW: 307.160941362381
• CID: 4567211
• Update Time: 2025-05-21

2-(3-Bromophenyl)methanesulfonylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Bromophenyl)methanesulfonyl]propanoic Acid
• Propanoic acid, 2-[[(3-bromophenyl)methyl]sulfonyl]-
• 2-(3-Bromophenyl)methanesulfonylpropanoic Acid

• Inchi： 1S/C10H11BrO4S/c1-7(10(12)13)16(14,15)6-8-3-2-4-9(11)5-8/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： YVZBJAQYFZPKSF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(S(CC1=CC=CC(Br)=C1)(=O)=O)C

Computed Properties

• Exact Mass: 305.95614g/mol
• Monoisotopic Mass: 305.95614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 307.16g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-(3-Bromophenyl)methanesulfonylpropanoic Acid

Comprehensive Overview of 2-(3-Bromophenyl)methanesulfonylpropanoic Acid (CAS No. 1016862-04-6): Properties, Applications, and Industry Relevance

2-(3-Bromophenyl)methanesulfonylpropanoic Acid (CAS No. 1016862-04-6) is a specialized organic compound with a unique molecular structure, combining a bromophenyl group with a methanesulfonylpropanoic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both bromine and sulfonyl functional groups enables diverse reactivity, making it valuable for synthesizing complex molecules. Researchers frequently explore its role in cross-coupling reactions and peptide modifications, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for high-purity intermediates like 2-(3-Bromophenyl)methanesulfonylpropanoic Acid has surged, driven by advancements in drug discovery and material science. Its CAS No. 1016862-04-6 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in structure-activity relationship (SAR) studies. The compound’s solubility in polar solvents and stability under mild conditions further enhance its utility in catalysis and bioconjugation. Industry professionals also highlight its compatibility with microwave-assisted synthesis, a technique gaining traction for reducing reaction times and energy consumption.

From an SEO perspective, common search queries include "2-(3-Bromophenyl)methanesulfonylpropanoic Acid synthesis," "CAS 1016862-04-6 suppliers," and "bromophenyl derivatives applications." These keywords reflect user interest in practical synthesis protocols and commercial availability. Notably, the compound’s melting point and NMR spectra are frequently requested data points, underscoring the need for detailed technical documentation. Its role in API (Active Pharmaceutical Ingredient) development is another hot topic, particularly for small-molecule inhibitors targeting inflammatory pathways.

Environmental and regulatory considerations are also pivotal. While 2-(3-Bromophenyl)methanesulfonylpropanoic Acid is not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing research, especially given the pharmaceutical industry’s focus on green solvents and waste reduction. Analytical methods like HPLC and LC-MS are commonly employed to ensure purity, addressing the growing demand for QC/QA compliance in fine chemical production.

In summary, 2-(3-Bromophenyl)methanesulfonylpropanoic Acid (CAS No. 1016862-04-6) exemplifies the intersection of innovative chemistry and industrial applicability. Its multifaceted properties cater to evolving needs in medicinal chemistry, catalysis, and materials engineering, positioning it as a compound of enduring scientific and commercial value.